Cas no 1354486-06-8 ((2S,4S)-1-(tert-Butoxycarbonyl)-4-(2-chloro-4,6-dimethylphenoxy)-2-pyrrolidinecarboxylic Acid)

• Product Name: (2S,4S)-1-(tert-Butoxycarbonyl)-4-(2-chloro-4,6-dimethylphenoxy)-2-pyrrolidinecarboxylic Acid
• CAS No: 1354486-06-8
• MF: C₁₈H₂₄ClNO₅
• MW: 369.839864730835
• CID: 4696117
• Update Time: 2025-05-20

(2S,4S)-1-(tert-Butoxycarbonyl)-4-(2-chloro-4,6-dimethylphenoxy)-2-pyrrolidinecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• (2R,4R)-4-(2-Chloro-4,6-dimethylphenoxy)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
• (2S,4S)-1-(tert-Butoxycarbonyl)-4-(2-chloro-4,6-dimethylphenoxy)-2-pyrrolidinecarboxylic Acid

• Inchi： 1S/C18H24ClNO5/c1-10-6-11(2)15(13(19)7-10)24-12-8-14(16(21)22)20(9-12)17(23)25-18(3,4)5/h6-7,12,14H,8-9H2,1-5H3,(H,21,22)/t12-,14-/m1/s1
• InChI Key： OZULOJCMCARKFN-TZMCWYRMSA-N
• SMILES： ClC1=CC(C)=CC(C)=C1O[C@H]1CN(C(=O)OC(C)(C)C)[C@@H](C(=O)O)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 506
• Topological Polar Surface Area: 76.1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 507.6±50.0 °C at 760 mmHg
• Flash Point: 260.8±30.1 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

(2S,4S)-1-(tert-Butoxycarbonyl)-4-(2-chloro-4,6-dimethylphenoxy)-2-pyrrolidinecarboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S,4S)-1-(tert-Butoxycarbonyl)-4-(2-chloro-4,6-dimethylphenoxy)-2-pyrrolidinecarboxylic Acid

Comprehensive Overview of (2S,4S)-1-(tert-Butoxycarbonyl)-4-(2-chloro-4,6-dimethylphenoxy)-2-pyrrolidinecarboxylic Acid (CAS No. 1354486-06-8)

(2S,4S)-1-(tert-Butoxycarbonyl)-4-(2-chloro-4,6-dimethylphenoxy)-2-pyrrolidinecarboxylic Acid (CAS No. 1354486-06-8) is a chiral pyrrolidine derivative widely recognized for its applications in pharmaceutical synthesis and organic chemistry. This compound features a tert-butoxycarbonyl (Boc) protecting group, a chloro-dimethylphenoxy moiety, and a carboxylic acid functionality, making it a versatile intermediate for drug discovery and development. Researchers and chemists frequently search for Boc-protected pyrrolidine derivatives due to their role in peptide synthesis and asymmetric catalysis.

The structural uniqueness of CAS No. 1354486-06-8 lies in its stereochemistry, with (2S,4S) configurations ensuring high enantioselectivity in reactions. This attribute aligns with the growing demand for chiral building blocks in the pharmaceutical industry, particularly for designing small-molecule therapeutics and enzyme inhibitors. Recent trends in AI-driven drug discovery and green chemistry have further amplified interest in such compounds, as they enable efficient and sustainable synthetic routes.

From a synthetic perspective, (2S,4S)-1-(tert-Butoxycarbonyl)-4-(2-chloro-4,6-dimethylphenoxy)-2-pyrrolidinecarboxylic Acid serves as a precursor for peptide coupling reactions and N-heterocycle functionalization. Its Boc group can be selectively deprotected under mild acidic conditions, offering flexibility in multi-step syntheses. These characteristics address common search queries like "Boc deprotection methods" and "pyrrolidine-based drug intermediates," reflecting its relevance in modern organic synthesis.

Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to verify the purity and stereochemical integrity of this compound. Quality control is critical, as impurities may affect downstream applications in medicinal chemistry or bioconjugation. Users often inquire about "HPLC methods for chiral analysis" or "NMR shifts for Boc-protected compounds," underscoring the need for detailed analytical data.

In the context of drug development, CAS No. 1354486-06-8 has been explored for its potential in modulating biological targets, including G-protein-coupled receptors (GPCRs) and kinases. Its chloro-dimethylphenoxy moiety may contribute to lipophilicity, a key factor in bioavailability optimization. Such properties resonate with trending topics like "fragment-based drug design" and "computational chemistry predictions," which dominate current literature and search engine queries.

Storage and handling recommendations for this compound include protection from moisture and light, typically under inert conditions. While not classified as hazardous, proper laboratory safety protocols should always be followed. Searches related to "stable storage of Boc-protected acids" or "handling hygroscopic compounds" highlight practical concerns among end-users.

In summary, (2S,4S)-1-(tert-Butoxycarbonyl)-4-(2-chloro-4,6-dimethylphenoxy)-2-pyrrolidinecarboxylic Acid (CAS No. 1354486-06-8) exemplifies the intersection of chiral chemistry and pharmaceutical innovation. Its multifaceted applications—from asymmetric synthesis to targeted drug delivery—make it a compound of enduring interest in both academic and industrial settings. As research evolves, this molecule will likely remain a focal point for advancements in precision medicine and sustainable synthesis.